1-(1,1-Dimethyl-2-propynyl)-4-piperidinol

• CAS RN: 240400-96-8
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 1-(2-methylbut-3-yn-2-yl)piperidin-4-ol
• InChI: InChI=1S/C10H17NO/c1-4-10(2,3)11-7-5-9(12)6-8-11/h1,9,12H,5-8H2,2-3H3
• InChI Key: JXLBZBQQIQAJIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)N1CCC(CC1)O

Description

1-(1,1-Dimethyl-2-propynyl)-4-piperidinol is a useful research compound. Its molecular formula is C10H17NO and its molecular weight is 167.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

24 mg cuprous chloride and 15 mg copper powder were added to a mixed solution of 5 ml solution of 7.3 g 4-hydroxypiperidine in diethyl ether (5 ml) and water (2.5 ml) in a nitrogen atmosphere. The mixture was ice-cooled, and 2.5 ml solution of 2.7 ml 3-chloro-3-methyl-1-butyne in diethyl ether was added dropwise thereinto at a bulk temperature of 17 to 22° C. Then, it was stirred at room temperature overnight. Water was added thereto, and the resulting mixture was extracted with diethyl ether for 5 times. The organic layers were combined, and dried over potassium carbonate and then over potassium hydroxide, and filtered. The filtrate was concentrated at normal pressure. The resulting crystalline residues were collected by filtration by adding ethyl acetate/hexane thereto to give 2.54 g of the title compound.

Synthesis routes and methods II

Procedure details